Cas no 1903247-81-3 (1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one)

• Product Name: 1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one
• CAS No: 1903247-81-3
• MF: C₂₁H₂₃ClN₄O₃
• MW: 414.885323762894
• CID: 5906965
• PubChem ID: 92088161
• Update Time: 2025-05-20

1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one
• AKOS025350675
• 1-(3-chlorophenyl)-3-[2-[3-(6-methylpyridin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]imidazolidin-2-one
• 1-(3-chlorophenyl)-3-(2-{3-[(6-methylpyridin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one
• F6476-0970
• 1903247-81-3
• 1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one

• Inchi： 1S/C21H23ClN4O3/c1-15-4-2-7-19(23-15)29-18-8-9-24(13-18)20(27)14-25-10-11-26(21(25)28)17-6-3-5-16(22)12-17/h2-7,12,18H,8-11,13-14H2,1H3
• InChI Key： XFADLDUOJOWUDS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CC1)CC(N1CCC(C1)OC1C=CC=C(C)N=1)=O)=O

Computed Properties

• Exact Mass: 414.1458683g/mol
• Monoisotopic Mass: 414.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one

Chemical Compound CAS No: 1903247-81-3

The compound 1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one (CAS No: 1903247-81-3) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and advanced materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, particularly in the design of bioactive molecules with tailored functionalities.

Recent studies have highlighted the importance of imidazolidinone derivatives in medicinal chemistry, as they exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The imidazolidinone core in this compound serves as a versatile scaffold for further functionalization, enabling the incorporation of additional bioactive moieties such as the chlorophenyl group and the pyrrolidine ring.

The chlorophenyl group attached to the imidazolidinone ring introduces electronic and steric effects that can modulate the compound's interaction with biological targets. This substitution pattern is particularly advantageous in enhancing the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Furthermore, the presence of the pyrrolidine ring, which is connected via an ether linkage to a 6-methylpyridine moiety, adds complexity to the molecule's topology, potentially improving its binding affinity to specific receptors or enzymes.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and convergent synthesis strategies. For instance, researchers have employed Ugi four-component reactions and Mitsunobu coupling to assemble key fragments of the molecule with high precision and yield. These methods not only streamline the synthesis process but also facilitate the introduction of stereochemical diversity, which is critical for exploring enantiomeric forms of the compound.

In terms of applications, this compound has shown promise as a lead candidate in drug discovery programs targeting various diseases, including neurodegenerative disorders and infectious diseases. Its ability to modulate key signaling pathways and inhibit enzyme activity makes it a valuable tool for studying disease mechanisms at a molecular level. Additionally, computational studies using molecular docking and dynamics simulations have provided insights into its binding modes and interactions with target proteins, further underscoring its potential as a therapeutic agent.

From a structural standpoint, the compound's complexity lies in its intricate connectivity of heterocyclic rings and substituents. The imidazolidinone ring forms a rigid framework that supports the spatial arrangement of other functional groups, while the pyrrolidine ring introduces flexibility that can be exploited for optimizing pharmacodynamic properties. The interplay between these structural elements contributes to the compound's unique physicochemical properties, such as solubility and stability under physiological conditions.

Emerging research has also explored the use of this compound as a building block for constructing larger supramolecular assemblies or hybrid materials with tailored functionalities. For example, its ability to form hydrogen bonds and π–π interactions makes it a candidate for self-assembling systems or nanomaterials with applications in drug delivery and sensing technologies.

In summary, CAS No: 1903247-81-3, or 1-(3-Chlorophenyl)-3-(2-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one, represents a cutting-edge advancement in organic synthesis and materials science. Its complex structure endows it with versatile properties that make it an invaluable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.